Methyl 5-diethoxyphosphoryl-4-oxo-pentanoate

• Molecular Formula: C10H19O6P
• Molecular Weight: 266.23 g/mol
• IUPAC Name: methyl 5-diethoxyphosphoryl-4-oxopentanoate
• InChI: InChI=1S/C10H19O6P/c1-4-15-17(13,16-5-2)8-9(11)6-7-10(12)14-3/h4-8H2,1-3H3
• InChI Key: AQAWLDKOXCDBKJ-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CC(=O)CCC(=O)OC)OCC

Description

Methyl 5-diethoxyphosphoryl-4-oxo-pentanoate is an organic compound with the molecular formula C10H19O6P. It is commonly used as an intermediate in organic synthesis and plays a significant role in various chemical reactions .

Preparation Methods

The preparation of Methyl 5-diethoxyphosphoryl-4-oxo-pentanoate typically involves organic synthesis methods. The synthetic route may include multiple steps, starting from readily available starting materials. The reaction conditions often involve the use of specific reagents and catalysts to achieve the desired product with high purity .

Chemical Reactions Analysis

Methyl 5-diethoxyphosphoryl-4-oxo-pentanoate undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: It can be reduced using common reducing agents to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

Methyl 5-diethoxyphosphoryl-4-oxo-pentanoate has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biochemical pathways and enzyme reactions.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of Methyl 5-diethoxyphosphoryl-4-oxo-pentanoate involves its interaction with specific molecular targets and pathways. The compound may act as a substrate for certain enzymes, leading to the formation of intermediate products that participate in further biochemical reactions. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Methyl 5-diethoxyphosphoryl-4-oxo-pentanoate can be compared with other similar compounds, such as:

Methyl 4-oxopentanoate: This compound has a similar structure but lacks the diethoxyphosphoryl group.

Ethyl 5-diethoxyphosphoryl-4-oxo-pentanoate: This compound has an ethyl group instead of a methyl group. The uniqueness of this compound lies in its specific functional groups, which confer distinct chemical properties and reactivity.